Cas no 2567495-03-6 (tert-butyl N-{2-formylspiro3.4octan-2-yl}carbamate)

• Product Name: tert-butyl N-{2-formylspiro3.4octan-2-yl}carbamate
• CAS No: 2567495-03-6
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• MDL: MFCD32878751
• CID: 5657432
• PubChem ID: 155820349
• Update Time: 2025-11-02

tert-butyl N-{2-formylspiro3.4octan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• Z4326771283
• tert-butyl N-{2-formylspiro[3.4]octan-2-yl}carbamate
• 2567495-03-6
• Tert-butyl N-(2-formylspiro[3.4]octan-2-yl)carbamate
• EN300-27696002
• tert-butyl N-{2-formylspiro3.4octan-2-yl}carbamate

• MDL： MFCD32878751
• Inchi： 1S/C14H23NO3/c1-12(2,3)18-11(17)15-14(10-16)8-13(9-14)6-4-5-7-13/h10H,4-9H2,1-3H3,(H,15,17)
• InChI Key： NFFYIOJVHPEPND-UHFFFAOYSA-N
• SMILES： O=CC1(CC2(CCCC2)C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-{2-formylspiro3.4octan-2-yl}carbamate

Comprehensive Overview of tert-butyl N-{2-formylspiro3.4octan-2-yl}carbamate (CAS No. 2567495-03-6)

The compound tert-butyl N-{2-formylspiro3.4octan-2-yl}carbamate (CAS No. 2567495-03-6) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This spirocyclic structure, characterized by its unique formyl and carbamate functional groups, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Its tert-butyl moiety enhances stability, making it a valuable building block for drug discovery and development.

In recent years, the demand for spirocyclic compounds like tert-butyl N-{2-formylspiro3.4octan-2-yl}carbamate has surged due to their potential applications in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. Researchers are particularly interested in its role as a precursor for neuroprotective agents and anti-inflammatory drugs, aligning with the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's structural rigidity and chiral centers also make it a candidate for asymmetric synthesis, a hot topic in modern organic chemistry.

The synthesis of tert-butyl N-{2-formylspiro3.4octan-2-yl}carbamate involves multi-step organic reactions, including Boc protection and spirocyclization. Its CAS No. 2567495-03-6 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in high-throughput screening and fragment-based drug design. The compound's molecular weight and logP values are critical parameters for researchers optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties in preclinical studies.

From an industrial perspective, tert-butyl N-{2-formylspiro3.4octan-2-yl}carbamate is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to minimize environmental impact while maintaining high yields. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in the pharmaceutical sector, a topic increasingly prioritized by investors and regulators.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing tert-butyl N-{2-formylspiro3.4octan-2-yl}carbamate and ensuring its purity. The compound's spectral data is often shared in open-access journals to facilitate collaborative research. Additionally, its crystallographic properties are of interest for X-ray diffraction studies, which aid in understanding its three-dimensional conformation and intermolecular interactions.

In summary, tert-butyl N-{2-formylspiro3.4octan-2-yl}carbamate (CAS No. 2567495-03-6) represents a cutting-edge tool in drug discovery, bridging the gap between synthetic chemistry and therapeutic innovation. Its applications in precision medicine and biologics underscore its importance in the evolving landscape of life sciences. As research continues, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing personalized healthcare solutions.